Cas no 1309207-99-5 (3-(2-methylpropoxy)azetidine hydrochloride)

3-(2-Methylpropoxy)azetidine hydrochloride is a versatile organic compound featuring an azetidine ring substituted with a 2-methylpropoxy group, available as its hydrochloride salt for enhanced stability and solubility. The azetidine scaffold is of particular interest in medicinal chemistry due to its constrained ring structure, which can improve binding affinity and metabolic stability in drug design. The 2-methylpropoxy side chain introduces lipophilicity, potentially influencing pharmacokinetic properties. This compound is suitable as a building block in the synthesis of pharmaceuticals, agrochemicals, or functional materials. Its hydrochloride form ensures consistent handling and storage, making it a practical choice for research and industrial applications requiring precise control over molecular structure.

3-(2-methylpropoxy)azetidine hydrochloride structure

1309207-99-5 structure

Product Name:3-(2-methylpropoxy)azetidine hydrochloride

CAS No:1309207-99-5

MF:C₇H₁₆ClNO

MW:165.661041259766

MDL:MFCD21602676

CID:2621038

PubChem ID:67154547

Update Time:2025-11-04

3-(2-methylpropoxy)azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-(2-methylpropoxy)azetidine hydrochloride
- 1309207-99-5
- 3-(2-methylpropoxy)azetidinehydrochloride
- MFCD21602676
- EN300-98105
- JCC20799
- Z1333043385
- SB74933
- AKOS024015549
- CS-0265381
- 3-Isobutoxyazetidine hydrochloride
- DB-105613
- 3-(2-methylpropoxy)azetidine;hydrochloride
- SCHEMBL1768989
- VYVVLPMWPWLLKT-UHFFFAOYSA-N
- 842-122-4
- F2167-3593
- MDL： MFCD21602676
- Inchi： 1S/C7H15NO.ClH/c1-6(2)5-9-7-3-8-4-7;/h6-8H,3-5H2,1-2H3;1H
- InChI Key： VYVVLPMWPWLLKT-UHFFFAOYSA-N
- SMILES： Cl.O(CC(C)C)C1CNC1

Computed Properties

Exact Mass: 165.0920418Da
Monoisotopic Mass: 165.0920418Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 79
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 21.3Å²

3-(2-methylpropoxy)azetidine hydrochloride Pricemore >>

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abcr	AB445144-250 mg	3-Isobutoxyazetidine hydrochloride, min. 95%; .	1309207-99-5		250MG	€496.00	2023-07-18
abcr	AB445144-1 g	3-Isobutoxyazetidine hydrochloride, min. 95%; .	1309207-99-5		1g	€931.00	2023-07-18
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